Cas no 1201042-11-6 (20(3'-Oxo-caspofungin) Triflate Salt)

• Product Name: 20(3'-Oxo-caspofungin) Triflate Salt
• CAS No: 1201042-11-6
• MF: C₅₃H₈₇F₃N₁₀O₁₉S
• MW: 1257.37370419502
• CID: 4556624
• Update Time: 2025-05-20

20(3'-Oxo-caspofungin) Triflate Salt Chemical and Physical Properties

Names and Identifiers

• Caspofungin Impurity 5 Acetate
• 20(3’-Oxo-caspofungin)TriflateSalt
• 20(3'-Oxo-caspofungin) Triflate Salt

• Inchi： 1S/C52H86N10O16.CHF3O3S/c1-5-27(2)22-28(3)12-10-8-6-7-9-11-13-39(70)56-33-24-37(68)46(55-20-19-53)60-50(76)43-35(66)18-21-61(43)52(78)41(36(67)25-38(54)69)58-49(75)42(45(72)44(71)30-14-16-31(64)17-15-30)59-48(74)34-23-32(65)26-62(34)51(77)40(29(4)63)57-47(33)73;2-1(3,4)8(5,6)7/h14-17,27-29,32-37,40-46,55,63-68,71-72H,5-13,18-26,53H2,1-4H3,(H2,54,69)(H,56,70)(H,57,73)(H,58,75)(H,59,74)(H,60,76);(H,5,6,7)/t27?,28?,29-,32-,33+,34+,35+,36-,37-,40?,41+,42?,43+,44+,45+,46-;/m1./s1
• InChI Key： IAXFFRYLXGHKJY-FCLHXXTESA-N
• SMILES： C(F)(F)(F)S(O)(=O)=O.O=C1[C@@]([H])(NC(C(NC([C@]2([H])C[C@@H](O)CN2C(C([C@H](O)C)NC(=O)[C@@H](NC(=O)CCCCCCCCC(C)CC(C)CC)C[C@@H](O)[C@H](NCCN)NC(=O)[C@]2([H])[C@@H](O)CCN12)=O)=O)[C@H](O)[C@H](C1C=CC(O)=CC=1)O)=O)[C@H](O)CC(=O)N

20(3'-Oxo-caspofungin) Triflate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 20(3'-Oxo-caspofungin) Triflate Salt

Comprehensive Overview of 20(3'-Oxo-caspofungin) Triflate Salt (CAS No. 1201042-11-6): Properties, Applications, and Research Insights

20(3'-Oxo-caspofungin) Triflate Salt (CAS No. 1201042-11-6) is a chemically modified derivative of caspofungin, a well-known antifungal agent. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. The triflate salt form enhances its solubility and stability, making it a valuable candidate for advanced drug formulation studies. Researchers are particularly interested in its mechanism of action, which involves inhibition of β-(1,3)-D-glucan synthase, a critical enzyme in fungal cell wall synthesis.

In recent years, the rise of antifungal resistance has become a pressing global health concern, driving demand for novel compounds like 20(3'-Oxo-caspofungin) Triflate Salt. Searches for "new antifungal agents 2023" or "caspofungin derivatives research" reflect growing interest in this field. The compound's oxo-group modification at the 3'-position is a key focus, as it may improve pharmacokinetic profiles compared to parent molecules. Analytical techniques such as HPLC and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research applications.

The synthesis of 20(3'-Oxo-caspofungin) Triflate Salt involves multi-step organic transformations, with careful control of reaction conditions to preserve its stereochemical integrity. Pharmaceutical chemists often search for "triflate salt advantages in drug development", as this counterion choice can significantly impact a compound's crystallinity and bioavailability. Current studies explore its efficacy against Candida auris, an emerging multidrug-resistant pathogen flagged by the WHO as a critical priority. The compound's minimum inhibitory concentration (MIC) values are frequently compared with standard antifungals in peer-reviewed publications.

From a commercial perspective, CAS 1201042-11-6 is primarily available for research use, with suppliers emphasizing its high purity grade (>98%) for reliable experimental results. The compound's stability under various pH conditions and temperature ranges is frequently tested, addressing common researcher queries like "storage conditions for triflate salts". Its molecular weight (approximately 1213.23 g/mol) and spectral data (including NMR and IR profiles) are well-documented in technical literature, facilitating compound identification and quality control procedures.

Ongoing clinical investigations examine whether 20(3'-Oxo-caspofungin) Triflate Salt could overcome limitations of existing echinocandin-class drugs, particularly regarding tissue penetration and spectrum of activity. Discussion forums often feature questions about "structure-activity relationship of modified caspofungins", highlighting the scientific community's interest in rational drug design approaches. The compound's potential synergy with other antifungal agents is another active research area, responding to searches for "combination therapy for invasive fungal infections".

Regulatory aspects of 20(3'-Oxo-caspofungin) Triflate Salt development follow stringent guidelines for novel pharmaceutical intermediates. Analytical method development for this compound frequently appears in search trends, particularly "HPLC methods for echinocandin analysis". The scientific community continues to investigate its toxicological profile and metabolic pathways, with recent studies employing advanced techniques like LC-MS/MS for metabolite identification. These research directions align with current industry priorities for next-generation antifungal development.

In conclusion, 20(3'-Oxo-caspofungin) Triflate Salt (CAS No. 1201042-11-6) represents an important research compound at the frontier of antifungal drug discovery. Its unique chemical modifications and triflate salt formulation offer distinct advantages for pharmaceutical development, addressing critical needs in antimicrobial therapy. As research progresses, this compound may contribute valuable insights for overcoming drug-resistant fungal infections, making it a significant focus for both academic and industrial research initiatives worldwide.